2-(6-Methoxypyridin-2-YL)-2-methylpropanenitrile

• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 2-(6-methoxypyridin-2-yl)-2-methylpropanenitrile
• InChI: InChI=1S/C10H12N2O/c1-10(2,7-11)8-5-4-6-9(12-8)13-3/h4-6H,1-3H3
• InChI Key: AQNYYGFOZLZLMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=NC(=CC=C1)OC

Description

2-(6-Methoxypyridin-2-YL)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(6-fluoropyridin-2-yl)-2-methylpropanenitrile (10 g) in methanol (30 mL) was added sodium methoxide (50 mL of a 30% solution in methanol). The reaction was then refluxed for 1 h, cooled to rt, poured into ethyl acetate (400 mL), and washed with brine (3×200 mL). The organic layer was dried over Na2SO4 and concentrated to give 2-(6-methoxypyridin-2-yl)-2-methylpropanenitrile (9.8 g, 92%) as a pale yellow oil.